Cas no 4429-47-4 (2,5-Anhydro-D-glucitol-1,6-diphosphate)

2,5-Anhydro-D-glucitol-1,6-diphosphate structure
4429-47-4 structure
Product Name:2,5-Anhydro-D-glucitol-1,6-diphosphate
CAS No:4429-47-4
MF:C6H14O11P2
MW:324.11628484726
CID:325394
PubChem ID:445555
Update Time:2025-04-19

2,5-Anhydro-D-glucitol-1,6-diphosphate Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,2,5-anhydro-, 1,6-bis(dihydrogen phosphate)
    • 2,5-Anhydro-D-glucitol-1,6-diphosphate
    • PD059997
    • NS00069451
    • SCHEMBL20154711
    • 2,5-Anhydro-D-glucitol 1,6-diphosphate
    • 2,5-Anhydro-D-glucitol1,6-diphosphate
    • 4429-47-4
    • W-202770
    • 2,5-Anhydro-D-glucitol-1,6-diphosphate is known as a phosphofructokinase inhibitor.
    • [(2R,3S,4S,5S)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
    • DB02778
    • 2,5-Anhydroglucitol-1,6-Biphosphate
    • 2,5-Anhydroglucitol 1,6-Bisphosphate
    • 2,5-anhydro-1,6-di-O-phosphono-D-glucitol
    • [(2S,3S,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
    • (((2S,3S,4S,5R)-3,4-dihydroxy-5-((phosphonooxy)methyl)oxolan-2-yl)methoxy)phosphonic acid
    • {[(2S,3S,4S,5R)-3,4-dihydroxy-5-[(phosphonooxy)methyl]oxolan-2-yl]methoxy}phosphonic acid
    • Inchi: 1S/C6H14O11P2/c7-5-3(1-15-18(9,10)11)17-4(6(5)8)2-16-19(12,13)14/h3-8H,1-2H2,(H2,9,10,11)(H2,12,13,14)/t3-,4+,5-,6-/m1/s1
    • InChI Key: WSMBXSQDFPTODV-JGWLITMVSA-N
    • SMILES: P(=O)(O)(O)OC[C@H]1[C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O

Computed Properties

  • Exact Mass: 324.00100
  • Monoisotopic Mass: 324.00113525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 183Ų

Experimental Properties

  • PSA: 202.83000
  • LogP: -2.30580

2,5-Anhydro-D-glucitol-1,6-diphosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A648020-1mg
2,5-Anhydro-D-glucitol-1,6-diphosphate
4429-47-4
1mg
$ 190.00 2023-04-19
TRC
A648020-5mg
2,5-Anhydro-D-glucitol-1,6-diphosphate
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5mg
$ 798.00 2023-04-19
TRC
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$ 1464.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-220805-5 mg
2,5-Anhydro-D-glucitol-1,6-diphosphate,
4429-47-4
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¥9,401.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-220805A-10 mg
2,5-Anhydro-D-glucitol-1,6-diphosphate,
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¥18,050.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-220805B-25 mg
2,5-Anhydro-D-glucitol-1,6-diphosphate,
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¥30,084.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-220805-5mg
2,5-Anhydro-D-glucitol-1,6-diphosphate,
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¥9401.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-220805A-10mg
2,5-Anhydro-D-glucitol-1,6-diphosphate,
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¥18050.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-220805B-25mg
2,5-Anhydro-D-glucitol-1,6-diphosphate,
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¥30084.00 2023-09-05
A2B Chem LLC
AG24561-1mg
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